8 BrGuo
Catalog No.
S9101037
CAS No.
M.F
C10H12BrN5O5
M. Wt
362.14 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
8 BrGuo
IUPAC Name
2-amino-8-bromo-9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
Molecular Formula
C10H12BrN5O5
Molecular Weight
362.14 g/mol
InChI
InChI=1S/C10H12BrN5O5/c11-9-13-3-6(14-10(12)15-7(3)20)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)
InChI Key
ASUCSHXLTWZYBA-UHFFFAOYSA-N
Canonical SMILES
C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=C2Br)O)O)O
XLogP3
-0.9
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
5
Exact Mass
361.00218 g/mol
Monoisotopic Mass
361.00218 g/mol
Heavy Atom Count
21
Dates
Modify: 2023-11-21
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